Cas no 107986-49-2 (2-Acetamido-4-bromophenol)

• Product Name: 2-Acetamido-4-bromophenol
• CAS No: 107986-49-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD02933327
• CID: 857575
• PubChem ID: 975084
• Update Time: 2025-10-20

2-Acetamido-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-ACETAMIDO-4-BROMOPHENOL
• N-(5-Bromo-2-hydroxyphenyl)acetamide
• 4-Brom-2-acetamino-phenol
• 4-bromo-2-acetamidophenol
• acetic acid-(5-bromo-2-hydroxy-anilide)
• Essigsaeure-(5-brom-2-hydroxy-anilid)
• N-acetyl-2-amino-4-bromophenol
• N-Acetyl 5-bromo-2-hydroxyaniline
• CHEMBL1881536
• SMR000299725
• Oprea1_503088
• MFCD02933327
• BS-22834
• SCHEMBL2325682
• HMS2665A21
• SB76878
• SR-01000269027
• CS-0212881
• DTXSID20359603
• DB-364520
• SR-01000269027-1
• 107986-49-2
• MLS000621558
• AKOS015837986
• 2-Acetamido-4-bromophenol

• MDL： MFCD02933327
• Inchi： 1S/C8H8BrNO2/c1-5(11)10-7-4-6(9)2-3-8(7)12/h2-4,12H,1H3,(H,10,11)
• InChI Key： QNPOKHIASGOGJQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(C)=O)O

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 52.82000
• LogP: 2.76260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 2-Acetamido-4-bromophenol

2-Acetamido-4-Bromophenol: A Comprehensive Overview

The compound with CAS No. 107986-49-2, commonly referred to as 2-Acetamido-4-bromophenol, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

2-Acetamido-4-bromophenol is an aromatic compound characterized by the presence of an acetamido group (-NHCOCH3) at the 2-position and a bromine atom at the 4-position of the phenol ring. This substitution pattern imparts distinctive electronic and steric effects, making it a versatile building block for further chemical modifications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR, which have provided insights into its molecular geometry and bonding characteristics.

Recent research has focused on optimizing the synthesis of 2-Acetamido-4-bromophenol to enhance yield and reduce production costs. One notable approach involves the use of microwave-assisted synthesis, which significantly accelerates the reaction process while maintaining high purity levels. This method has been documented in several peer-reviewed journals, highlighting its efficiency compared to traditional synthetic routes.

The chemical properties of 2-Acetamido-4-bromophenol make it an attractive candidate for applications in pharmaceuticals, agrochemicals, and materials science. For instance, its ability to act as a precursor in the synthesis of bioactive compounds has been explored in drug discovery programs targeting various diseases. Additionally, studies have shown that this compound exhibits moderate antibacterial activity, suggesting its potential use in antimicrobial agents.

In terms of environmental impact, 2-Acetamido-4-bromophenol has been evaluated for its biodegradability and toxicity. Research indicates that under controlled conditions, the compound undergoes microbial degradation, reducing its persistence in aquatic environments. However, further studies are required to fully understand its environmental fate and potential risks.

From a safety standpoint, handling 2-Acetamido-4-bromophenol requires adherence to standard laboratory protocols due to its potential irritant properties. Proper personal protective equipment (PPE) should be used during synthesis and handling to minimize occupational exposure risks.

In conclusion, 2-Acetamido-4-bromophenol (CAS No. 107986-49-2) is a multifaceted compound with promising applications across diverse fields. Its continued exploration through cutting-edge research methodologies will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.